Cas no 301320-96-7 (2-(4-Ethylphenyl)quinoline-4-carboxylic acid)

• Product Name: 2-(4-Ethylphenyl)quinoline-4-carboxylic acid
• CAS No: 301320-96-7
• MF: C₁₈H₁₅NO₂
• MW: 277.317204713821
• MDL: MFCD00781757
• CID: 1070901
• PubChem ID: 624060
• Update Time: 2025-07-18

2-(4-Ethylphenyl)quinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Ethylphenyl)quinoline-4-carboxylic acid
• 2-(4-ETHYLPHENYL)-QUINOLINE-4-CARBOXYLIC ACID
• BBL013783
• CCG-9771
• Quinoline-4-carboxylic acid, 2-(4-ethylphenyl)-
• VS-04005
• 2-(4-Ethyl-phenyl)-quinoline-4-carboxylic acid
• 2-(4-ethylphenyl)quinoline-4-carboxylicacid
• NCGC00309492-01
• SCHEMBL18320856
• 301320-96-7
• G66159
• 2-(4-Ethylphenyl)-4-quinolinecarboxylic acid #
• EU-0073459
• SB68851
• CBMicro_022578
• ALBB-000131
• Oprea1_442322
• AB01303291-01
• 2-(4-ethyl-phenyl)quinoline-4-carboxylic acid
• STK386198
• BIM-0022539.P001
• MFCD00781757
• RETVXMLZGMOFQA-UHFFFAOYSA-N
• AKOS001623044
• AK-968/10637057
• 2-(4-Ethylphenyl)-4-quinolinecarboxylic acid
• AK-968/37166255

• MDL： MFCD00781757
• Inchi： 1S/C18H15NO2/c1-2-12-7-9-13(10-8-12)17-11-15(18(20)21)14-5-3-4-6-16(14)19-17/h3-11H,2H2,1H3,(H,20,21)
• InChI Key： RETVXMLZGMOFQA-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C2C=CC(=CC=2)CC)=NC2C=CC=CC=21)=O

Computed Properties

• Exact Mass: 277.110278721g/mol
• Monoisotopic Mass: 277.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 469.5±45.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-(4-Ethylphenyl)quinoline-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 2-(4-Ethylphenyl)quinoline-4-carboxylic acid

Comprehensive Overview of 2-(4-Ethylphenyl)quinoline-4-carboxylic acid (CAS No. 301320-96-7): Properties, Applications, and Research Insights

2-(4-Ethylphenyl)quinoline-4-carboxylic acid (CAS No. 301320-96-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This quinoline derivative is characterized by its unique molecular structure, combining a quinoline core with a 4-ethylphenyl substituent and a carboxylic acid functional group. Its distinct chemical properties make it a valuable intermediate in the synthesis of advanced materials and bioactive molecules.

The growing interest in quinoline-based compounds like 2-(4-Ethylphenyl)quinoline-4-carboxylic acid is driven by their versatile applications. Researchers are particularly focused on its potential role in developing fluorescence probes, metal-organic frameworks (MOFs), and pharmaceutical intermediates. Recent studies highlight its utility in optical materials, where its conjugated system exhibits promising photophysical properties for sensors and display technologies.

From a synthetic chemistry perspective, CAS 301320-96-7 serves as a critical building block for constructing complex heterocyclic systems. Its carboxylic acid group allows for further derivatization through esterification, amidation, or coordination chemistry, making it adaptable for drug discovery pipelines. The compound's structural tunability aligns with current trends in fragment-based drug design, addressing challenges in targeting protein-protein interactions.

Environmental and green chemistry applications of 2-(4-Ethylphenyl)quinoline-4-carboxylic acid are emerging areas of investigation. Scientists are exploring its use in catalytic systems for sustainable chemical transformations, leveraging its electron-rich aromatic system. This aligns with the broader industry shift toward eco-friendly synthesis methods, responding to frequent searches about "sustainable organic synthesis" and "green alternatives to traditional catalysts".

Analytical characterization of 301320-96-7 typically involves advanced techniques such as HPLC purity analysis, NMR spectroscopy, and mass spectrometry. These methods confirm the compound's high purity (>98%), a critical parameter for research applications. The thermal stability of this quinoline derivative, measured via differential scanning calorimetry (DSC), makes it suitable for high-temperature processes in material science.

In the context of intellectual property and commercial availability, 2-(4-Ethylphenyl)quinoline-4-carboxylic acid is primarily supplied by specialty chemical manufacturers serving the research and development sector. Its pricing and availability reflect the compound's niche application scope, with procurement inquiries often focusing on "bulk quantities for research" or "custom derivatization services".

Future research directions for CAS 301320-96-7 may explore its biological activity profiles, particularly in relation to quinoline-based therapeutics for metabolic disorders. The compound's structural features suggest potential interactions with enzyme targets, a hypothesis supported by molecular docking studies. Such investigations respond to trending searches about "new quinoline drugs in development" and "small molecule modulators of enzymatic activity".

Handling and storage recommendations for this compound emphasize protection from moisture and light, with standard laboratory safety protocols applying to its use. While not classified as hazardous under standard regulations, proper chemical hygiene practices should be maintained during experimental work with 2-(4-Ethylphenyl)quinoline-4-carboxylic acid.

The scientific literature documents several synthetic routes to 301320-96-7, including Pfitzinger reactions and cross-coupling methodologies. Recent optimizations focus on reducing reaction steps and improving yields, addressing common researcher queries about "efficient synthesis of quinoline-4-carboxylic acids". These methodological advances contribute to the compound's accessibility for diverse research applications.

In material science contexts, the π-conjugated system of 2-(4-Ethylphenyl)quinoline-4-carboxylic acid enables its incorporation into organic electronic devices. Researchers are investigating its potential in organic light-emitting diodes (OLEDs) and photovoltaic materials, capitalizing on its electron-transport properties. These applications resonate with current market demands for "next-generation display technologies" and "organic semiconductor materials".

Quality control specifications for CAS 301320-96-7 typically include rigorous testing for heavy metal content, residual solvents, and isomeric purity. Such stringent standards ensure reproducibility in research applications, particularly when the compound serves as a reference standard or precursor in multi-step syntheses.

The global market for specialized quinoline derivatives like 2-(4-Ethylphenyl)quinoline-4-carboxylic acid reflects increasing demand from both academic and industrial research sectors. Market analysis indicates growing interest from biotechnology companies and material science innovators, with compound availability expanding through global chemical distribution networks.

Emerging computational chemistry approaches are being applied to predict and optimize the properties of 301320-96-7 and its derivatives. Molecular modeling studies provide insights into its electronic structure and potential supramolecular interactions, addressing frequent researcher questions about "quinoline derivative structure-activity relationships" and "computational prediction of organic material properties".

As research continues to uncover new applications for 2-(4-Ethylphenyl)quinoline-4-carboxylic acid, its importance as a versatile chemical building block becomes increasingly apparent. The compound exemplifies how targeted modifications to heterocyclic scaffolds can yield materials with tailored properties for cutting-edge scientific and technological applications.